1-benzyl-2,3-dihydro-1H-indene-1-carboxylic acid

• IUPAC Name: 1-benzyl-2,3-dihydroindene-1-carboxylic acid
• InChI: InChI=1S/C17H16O2/c18-16(19)17(12-13-6-2-1-3-7-13)11-10-14-8-4-5-9-15(14)17/h1-9H,10-12H2,(H,18,19)
• InChI Key: DVUFWAJSVZUQTP-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C2=CC=CC=C21)(CC3=CC=CC=C3)C(=O)O
• Molecular Formula: C17H16O2
• Molecular Weight: 252.31 g/mol
• CAS RN: 872785-39-2

Description

1-benzyl-2,3-dihydro-1H-indene-1-carboxylic acid is an organic compound with the molecular weight of 252.31. It is also known by other names such as 1-benzyl-2,3-dihydroindene-1-carboxylic acid.

Molecular Structure Analysis

The InChI code for 1-benzyl-2,3-dihydro-1H-indene-1-carboxylic acid is 1S/C17H16O2/c18-16(19)17(12-13-6-2-1-3-7-13)11-10-14-8-4-5-9-15(14)17/h1-9H,10-12H2,(H,18,19). This code provides a specific description of the molecule’s structure.

Physical And Chemical Properties Analysis

1-benzyl-2,3-dihydro-1H-indene-1-carboxylic acid is a powder with a melting point of 111-112 degrees Celsius. The compound is stable at room temperature.

Scientific Research Applications

Homogeneous Catalysis and Carbonylation Reactions

• Application : 1-benzyl-2,3-dihydro-1H-indene-1-carboxylic acid can serve as a precursor in palladium-catalyzed bis-alkoxycarbonylation reactions. .

Antileishmanial Efficacy

• Application : Researchers have synthesized uniquely functionalized derivatives of 2,3-dihydro-1H-pyrrolo[3,4-b]quinolin-1-one, including those derived from 1-benzyl-2,3-dihydro-1H-indene-1-carboxylic acid. .

Antibacterial and Antifungal Properties

• Application : Halo-aryl and heterocyclic labeled derivatives of 2,3-dihydro-1H-inden-1-one, including those derived from our compound, were synthesized. .

Imidazole-Containing Compounds with Antimicrobial Potential

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Safety and Hazards

The compound has been classified with the GHS07 pictogram, indicating that it may cause skin irritation, eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Mechanism of Action

Target of action

The target of a compound is typically a protein or enzyme in the body that the compound interacts with. This could be a receptor, ion channel, or enzyme that plays a critical role in a biological pathway .

Mode of action

This refers to how the compound interacts with its target. It could inhibit or activate the target, or it may modulate the target’s activity in some way .

Biochemical pathways

The compound’s effects on biochemical pathways depend on its target and mode of action. If the target is part of a biochemical pathway, the compound could upregulate or downregulate that pathway .

Pharmacokinetics

This refers to how the compound is absorbed, distributed, metabolized, and excreted by the body. Factors such as solubility, stability, and molecular size can all affect a compound’s pharmacokinetics .

Result of action

This is the observable effect that the compound has at a cellular or molecular level. This could include changes in cell behavior, gene expression, or protein function .

Action environment

The compound’s action can be influenced by various environmental factors, such as pH, temperature, and the presence of other molecules. These factors can affect the compound’s stability, efficacy, and mode of action .

Synthesis routes and methods

Procedure details

Methyl 1-benzylindane-1-carboxylate (2.5 g, 9.4 mmol) from Step B was dissolved in a solution of 23 mL methanol and 23 mL water. Sodium hydroxide (0.940 g, 23.5 mmol) was added to the reaction. The reaction was refluxed and stirred for 90 minutes and then quenched with 100 mL of 1N HCl and extracted with diethyl ether (3×50 mL). The combined organic washings were dried over MgSO4 and evaporated to furnish 1-benzylindane-1-carboxylic acid (2.4 g, 100%) as a yellow oil that was pure enough to be used in the next step.